N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-naphthamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)naphthalene-2-carboxamide
• InChI: InChI=1S/C26H21N3OS/c1-17-13-18(2)24-23(14-17)31-26(28-24)29(16-22-9-5-6-12-27-22)25(30)21-11-10-19-7-3-4-8-20(19)15-21/h3-15H,16H2,1-2H3
• InChI Key: UFMXCJHXTASVBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC5=CC=CC=C5C=C4)C
• Molecular Formula: C26H21N3OS
• Molecular Weight: 423.5 g/mol

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-naphthamide, also known as DMPT or 2-(dimethylamino)thiazol-5-yl-N-(pyridin-2-ylmethyl)benzamide, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including agriculture, biomedicine, and environmental science.

Scientific Research Applications

Synthesis Techniques

• The compound plays a role in the synthesis of benzo[b]thiepins, which are 12π-electron heterocycles, through one-step cycloaddition reactions. These benzo[b]thiepins can rearrange to form naphthalenes or yield stable 1,1-dioxides upon oxidation (Reinhoudt & Kouwenhoven, 1972).

Detection and Discrimination Techniques

• It has been used in the development of reaction-based fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols, which is crucial in chemical, biological, and environmental sciences. Such probes can have significant applications in sensing toxic benzenethiols and biologically active aliphatic thiols (Wang et al., 2012).

Excited-State Characterization and OLED Potential

• Aryl substituted 2,6-di(thiazol-2-yl)pyridines, which include this compound, have been synthesized and investigated for their potential in organic light-emitting diodes (OLEDs). The study explored the nature of excited states involved in their photophysical processes, offering insights for OLED development (Choroba et al., 2019).

Antimicrobial Activity

• Compounds including N-(4,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-naphthamide have shown promising results in inhibiting the growth of both gram-positive and gram-negative bacteria, highlighting their potential in antimicrobial applications (Abdelhamid et al., 2008).

Fluorescent Properties

• The compound has been studied for its fluorescent properties. Substituent effects on fluorescent properties of imidazo[1,2-a]pyridine-based compounds, which include variants of this compound, have been investigated. Such studies are vital for developing novel fluorescent organic compounds for various applications (Tomoda et al., 1999).